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The Multi-Source Interference Task (MSIT) is a well-established experimental paradigm used in
neuroimaging to evaluate a specific cognitive process known as interference resolution. This refers to the

brain's ability to focus on task-relevant information while filtering out competing, irrelevant inputs [1].

In practice, a participant might see a set of three stimuli (like the digits "1", "2", and "3") and must identify
the unique digit that is different from the other two. The challenge and the interference come from its spatial

position:

e Congruent Condition: The position of the unique target matches its correct button-press response
(e.g., the sequence "1XX" requires a press of the 1st button). This condition has a lower cognitive
load.

¢ Incongruent Condition: The position of the unique target conflicts with its correct button-press
response (e.g., in the sequence "331", the unique target is "1" but it is in the 3rd position, requiring a
press of the 3rd button). This condition creates cognitive conflict and is more demanding [1].

The interference effect is quantitatively measured by the increase in reaction time and error rate when

comparing the incongruent condition to the congruent condition [1].

Neural Correlates of Interference Resolution

A meta-analysis of functional neuroimaging studies on the MSIT has identified several key brain regions that

are reliably activated during interference resolution. The table below summarizes these core neural clusters
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Activation . . . .
Key Brain Regions Primary Function in Interference

Cluster

Cluster 1 Dorsal Anterior Cingulate Cortex Conflict monitoring, response selection, and
(dACC), Medial Prefrontal Cortex, cognitive control; reliably replicates prior
Supplementary Motor Area MSIT findings [1].

Cluster 2 Right Insula, Right Inferior Frontal Salience detection, attentional control, and

Gyrus, Right Lenticular
Nucleus/Putamen

motor response inhibition; a more recently
identified network for control demands [1].

Experimental Protocol for MSIT fMRI Studies

For researchers aiming to implement this task, here is a summarized protocol based on the meta-analysis

methodology [1].

Protocol Step

Description

Key Considerations

1. Task Design

2. Data
Acquisition

3. Data

Analysis

4. Meta-
Analysis

Implement the MSIT with
both congruent and
incongruent trial
conditions.

Acquire BOLD fMRI data
while participants
perform the task.

Perform a whole-brain,
voxel-wise analysis.

To quantitatively
synthesize findings

Use number stimuli (e.g., "0", "1", "2", "3", "X") arranged
in triplets. Ensure the contrast for analysis is Incongruent
> Congruent [1].

Follow standard fMRI acquisition protocols. Ensure the
design is event-related or block-based to allow for the
comparison of conditions [1].

Preprocessing should include standard steps. The
primary analysis should identify activation clusters from
the contrast between incongruent and congruent
conditions. Report results in Talairach or MNI coordinates

[1].

Use voxel-based meta-analytic tools like Anisotropic
Effect-Size Signed Differential Mapping (ES-SDM). Apply
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Protocol Step Description Key Considerations

(Optional) across multiple studies. thresholds for statistical significance and cluster extent

[1].

Workflow and Troubleshooting Guide

The following diagram illustrates the typical experimental and data analysis workflow for an MSIT study,

which can also serve as a logical framework for troubleshooting.

MSIT Experimental Workflow

Run Experiment

BOLD Data

Data
Preprocessing

Preprocessed Data

First-Level &
Group Analysis

Activation Maps

Result Interpretation &

Meta-Analysis
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When encountering issues, you can reference the following guide to identify potential problems.

MSIT Troubleshooting Decision Guide

No significant dACC activation?

Possible causePossible cause Possible cause

Check task design Review data acquisition Verify analysis pipeline
and stimuli parameters and thresholds
Confirm incongruent nsure scanner protocols heck statistical thresholds
condition properly induces are optimized for signal and multiple comparison
conflict (e.g., reaction time delay) in frontal regions correction method
Redesign Task Re-optimize fMRI Re-run Analysis
Stimuli Protocol with Adjusted Settings

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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